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An In-depth Technical Guide on the Core Architecture, with a Focus on the GeForce RTX 5090

The NVIDIA Blackwell architecture represents a monumental leap in computational power,
poised to significantly accelerate scientific research, particularly in the fields of drug
development, molecular dynamics, and large-scale data analysis. This guide provides a
comprehensive technical overview of the Blackwell architecture, with a specific focus on the
anticipated flagship consumer GPU, the GeForce RTX 5090. The information herein is tailored
for researchers, scientists, and professionals in drug development who seek to leverage
cutting-edge computational hardware for their work.

Core Architectural Innovations

The Blackwell architecture, named after the distinguished mathematician and statistician David
H. Blackwell, succeeds the Hopper and Ada Lovelace microarchitectures.[1] It is engineered to
address the escalating demands of generative Al and high-performance computing workloads.
[2] The consumer-facing GPUs, including the RTX 5090, are built on a custom TSMC 4N
process.[1][3]

A key innovation in the data center-focused Blackwell GPUs is the multi-die design, where two
large dies are connected via a high-speed 10 terabytes per second (TB/s) chip-to-chip
interconnect, allowing them to function as a single, unified GPU.[4][5] This design packs an
impressive 208 billion transistors.[4][5] While it is not confirmed that the consumer-grade RTX
5090 will feature a dual-die configuration, the underlying architectural enhancements will be
present.
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The Blackwell architecture introduces several key technological advancements:

» Fifth-Generation Tensor Cores: These new Tensor Cores are designed to accelerate Al and
floating-point calculations.[1] A significant advancement for researchers is the introduction of
new, lower-precision data formats, including 4-bit floating point (FP4) Al.[4] This can double
the performance and the size of models that can be supported in memory while maintaining
high accuracy, which is crucial for large-scale Al models used in drug discovery and genomic
analysis.[4]

o Fourth-Generation RT Cores: These cores are specialized for hardware-accelerated real-
time ray tracing, a technology that can be applied to molecular visualization and simulation
for more accurate and intuitive representations of complex biological structures.[6][7]

e Second-Generation Transformer Engine: This engine utilizes custom Blackwell Tensor Core
technology to accelerate both the training and inference of large language models (LLMs)
and Mixture-of-Experts (MoE) models.[4][8] For researchers, this translates to faster
processing of scientific literature, analysis of biological sequences, and development of novel
therapeutic candidates.

o Unified INT32 and FP32 Execution: A notable architectural shift is the unification of the
integer (INT32) and single-precision floating-point (FP32) execution units.[9][10] This allows
for more flexible and efficient execution of diverse computational workloads.

e Enhanced Memory Subsystem: The RTX 50 series, including the RTX 5090, is expected to
be the first consumer GPU to feature GDDR7 memory, offering a significant increase in
memory bandwidth.[11] This is critical for handling the massive datasets common in scientific
research.

Quantitative Specifications

The following tables summarize the key quantitative specifications of the NVIDIA Blackwell
architecture, comparing the data center-grade B200 GPU with the rumored specifications of the
consumer-grade GeForce RTX 5090.

Data Center GPU: NVIDIA B200 Specifications
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Feature Specification Source(s)
Transistors 208 billion (total for dual-die) [41151[12]
Manufacturing Process Custom TSMC 4NP [41[12]

Al Performance Up to 20 petaFLOPS [8][12]
Memory 192 GB HBM3e [5]

NVLink 5th Generation, 1.8 TB/s total e112]

bandwidth

| ficati

Feature Rumored Specification Source(s)
CUDA Cores 21,760 [13][14]
Memory 32 GB GDDR7 [6][13][15]
Memory Interface 512-bit [11][13]
Total Graphics Power (TGP) ~575-600W [13][15]
PCle Interface PCle 5.0 [3][11]

Methodologies and Performance Claims

While detailed, peer-reviewed experimental protocols are not publicly available for this
commercial architecture, NVIDIA has made several performance claims based on their internal
testing. For instance, the GB200 NVL72, a system integrating 72 Blackwell GPUs, is claimed to
offer up to a 30x performance increase in LLM inference workloads compared to the previous
generation H100 GPUs, with a 25x improvement in energy efficiency.[5][12] These gains are
attributed to the new FP4 precision support and the second-generation Transformer Engine.
[12]

For researchers in drug development, these performance improvements could translate to:

o Accelerated Virtual Screening: Faster and more accurate screening of vast chemical libraries
to identify potential drug candidates.
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o Enhanced Molecular Dynamics Simulations: Longer and more complex simulations of
protein folding and drug-target interactions.

e Rapid Analysis of Large Datasets: Quicker processing of genomic, proteomic, and other
large biological datasets.

Visualizing the Blackwell Architecture

The following diagrams, generated using the DOT language, illustrate key aspects of the
NVIDIA Blackwell architecture.
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Caption: High-level architectural hierarchy of a consumer-grade Blackwell GPU.
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Caption: Simplified data flow within the Blackwell GPU architecture.
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Caption: Workflow of the second-generation Transformer Engine.

In conclusion, the NVIDIA Blackwell architecture, and by extension the GeForce RTX 5090, is
set to provide researchers and scientists with unprecedented computational capabilities. The
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advancements in Al acceleration, memory bandwidth, and core architecture will undoubtedly
foster new discoveries and innovations in drug development and other scientific domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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